6-hydroxy-2,3-dihydro-1H-indene-5-carboxylic acid
Overview
Description
Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydroxy-2,3-dihydro-1H-indene-5-carboxylic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydroindene", "potassium permanganate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "acetic anhydride", "acetic acid", "sodium acetate", "sodium borohydride", "methanol", "chloroacetic acid", "sodium hydroxide", "sodium carbonate", "water" ], "Reaction": [ "1. Oxidation of 2,3-dihydroindene with potassium permanganate and sodium hydroxide to form 6-hydroxy-1H-indene-5-carboxylic acid", "2. Acidification of the reaction mixture with hydrochloric acid to obtain 6-hydroxy-1H-indene-5-carboxylic acid as a precipitate", "3. Conversion of 6-hydroxy-1H-indene-5-carboxylic acid to its methyl ester using acetic anhydride and catalytic amounts of sulfuric acid", "4. Reduction of the methyl ester using sodium borohydride in methanol to form 6-hydroxy-2,3-dihydro-1H-indene-5-carboxylic acid methyl ester", "5. Hydrolysis of the methyl ester using sodium hydroxide to obtain 6-hydroxy-2,3-dihydro-1H-indene-5-carboxylic acid", "6. Conversion of 6-hydroxy-2,3-dihydro-1H-indene-5-carboxylic acid to its acid chloride using chloroacetic acid and thionyl chloride", "7. Reaction of the acid chloride with sodium bicarbonate to form the corresponding carboxylic acid" ] } | |
| 99058-98-7 | |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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